Cas no 2060057-80-7 (methyl 2-2-(dimethylamino)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-ylacetate)

• Product Name: methyl 2-2-(dimethylamino)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-ylacetate
• CAS No: 2060057-80-7
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• MDL: MFCD30498969
• CID: 5193418
• PubChem ID: 137043837
• Update Time: 2025-10-05

methyl 2-2-(dimethylamino)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-ylacetate Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidineacetic acid, 2-(dimethylamino)-1,6-dihydro-4-methyl-6-oxo-, methyl ester
• methyl 2-2-(dimethylamino)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-ylacetate

• MDL： MFCD30498969
• Inchi： 1S/C10H15N3O3/c1-6-7(5-8(14)16-4)9(15)12-10(11-6)13(2)3/h5H2,1-4H3,(H,11,12,15)
• InChI Key： FPFGHDFNFOHIIS-UHFFFAOYSA-N
• SMILES： C1(N(C)C)NC(=O)C(CC(OC)=O)=C(C)N=1

Additional information on methyl 2-2-(dimethylamino)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-ylacetate

Comprehensive Analysis of Methyl 2-2-(dimethylamino)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-ylacetate (CAS No. 2060057-80-7)

The compound methyl 2-2-(dimethylamino)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-ylacetate (CAS No. 2060057-80-7) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a dimethylamino group and a methyl ester moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The growing demand for novel heterocyclic compounds in medicinal chemistry has propelled studies on its synthetic pathways and structure-activity relationships.

In recent years, the scientific community has focused on optimizing the efficiency of pyrimidine-based synthesis, a trend reflected in numerous publications and patent filings. The CAS No. 2060057-80-7 compound aligns with this focus, as its scaffold mimics natural nucleobases, enabling interactions with biological targets. Computational studies, including molecular docking and QSAR modeling, suggest its potential in modulating enzyme activity. This has sparked discussions in forums about its applicability in precision medicine and sustainable agriculture, addressing current challenges like antibiotic resistance and crop protection.

From a technical perspective, the methyl ester group in this compound enhances its solubility, facilitating reactions in polar solvents—a critical factor for industrial-scale production. Analytical techniques such as HPLC purity testing and NMR spectroscopy are routinely employed to characterize its stability and confirm batch consistency. Environmental considerations also drive innovation; greener synthetic routes using catalytic methods or biocatalysis are being explored to reduce waste generation, resonating with the global push toward green chemistry principles.

The compound’s nomenclature often leads to queries about IUPAC naming conventions and regulatory compliance. While it is not classified as hazardous under major chemical inventories, proper handling protocols are emphasized in safety data sheets (SDS). Its thermal stability and storage conditions (typically 2–8°C under inert atmosphere) are frequently searched topics, reflecting user concerns about material integrity. Additionally, its role in high-throughput screening libraries attracts attention from biotech startups investing in AI-driven drug discovery platforms.

Emerging applications include its use as a building block for fluorescent probes in cellular imaging, leveraging its conjugated system. Patent databases reveal proprietary formulations combining this pyrimidine core with polymeric carriers for controlled-release formulations. Such innovations align with market demands for targeted delivery systems, a hot topic in pharmaceutical SEO trends. Furthermore, academic collaborations are investigating its metabolite profiling to understand pharmacokinetic behavior—a key step toward preclinical development.

In summary, methyl 2-2-(dimethylamino)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-ylacetate represents a multifaceted tool for modern chemistry. Its intersection with drug design, analytical methodology, and process optimization positions it as a compound of enduring interest. As research continues to uncover its full potential, this molecule is poised to contribute to advancements in both human health and agricultural science.